Cas no 2171376-49-9 (2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2171376-49-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5963068
• PubChem ID: 165573899
• Update Time: 2025-06-10

2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• 2171376-49-9
• 2-cyclobutyl-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• EN300-1578532

• Inchi： 1S/C28H34N2O5/c1-17(2)25(14-26(31)29-15-23(27(32)33)18-8-7-9-18)30-28(34)35-16-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,17-18,23-25H,7-9,14-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t23?,25-/m0/s1
• InChI Key： LARVRGYFEDGERW-YNMFNDETSA-N
• SMILES： OC(C(CNC(C[C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Research Briefing on 2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2171376-49-9)

In recent years, the compound 2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2171376-49-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological properties. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclobutyl moiety suggests its relevance in peptide synthesis and drug design, particularly in the development of novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) for purification. Researchers have reported successful incorporation of this molecule into peptide chains, highlighting its utility in constructing structurally diverse and functionally active peptides. The Fmoc group, a cornerstone in modern peptide chemistry, facilitates the stepwise assembly of peptides while ensuring high yields and minimal side reactions. The cyclobutyl ring, on the other hand, introduces conformational constraints that may enhance binding affinity and selectivity toward biological targets.

One of the key findings from recent investigations is the potential of 2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid as a building block for peptidomimetics. These synthetic analogs mimic natural peptides but exhibit improved stability, bioavailability, and resistance to enzymatic degradation. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising activity against specific enzyme targets, including proteases and kinases, which are implicated in various disease pathways. These findings underscore the molecule's potential as a scaffold for developing new therapeutic agents.

Further research has explored the physicochemical properties of this compound, including its solubility, stability under physiological conditions, and interactions with biological membranes. Computational modeling and molecular dynamics simulations have provided insights into its three-dimensional structure and binding modes, aiding in the rational design of optimized derivatives. Additionally, studies have investigated the compound's metabolic fate, revealing pathways of degradation and potential metabolites that could influence its pharmacokinetic profile.

In conclusion, 2-cyclobutyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2171376-49-9) represents a versatile and promising candidate in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for peptide synthesis and a potential lead compound for therapeutic development. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its applications in treating various diseases. As the field advances, this molecule is expected to play an increasingly important role in the development of next-generation pharmaceuticals.